Cas no 2138401-24-6 (3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl)-)

• Product Name: 3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl)-
• CAS No: 2138401-24-6
• MF: C₁₀H₂₂N₂O₃S
• MW: 250.358281612396
• CID: 5280237
• Update Time: 2025-06-11

3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl)-

• Inchi： 1S/C10H22N2O3S/c1-9(2)12(6-5-11-3)16(13,14)10-4-7-15-8-10/h9-11H,4-8H2,1-3H3
• InChI Key： DZZXRFDTEFLLAV-UHFFFAOYSA-N
• SMILES： O1CCC(S(N(CCNC)C(C)C)(=O)=O)C1

Additional information on 3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl)-

Introduction to 3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl) (CAS No. 2138401-24-6)

The compound 3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl), identified by its CAS number 2138401-24-6, represents a significant advancement in the field of medicinal chemistry. This tetrahydro furansulfonamide derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a furansulfonamide core, combined with the tetrahydro substitution pattern and the N-[2-(methylamino)ethyl]-N-(1-methylethyl) side chains, endows this molecule with distinct pharmacophoric properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of sulfonamide derivatives as pharmacological agents, owing to their ability to modulate various biological targets. The furansulfonamide scaffold, in particular, has shown promise in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The specific substitution pattern in 3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl) contributes to its unique interaction profiles with biological receptors, making it a compelling subject for medicinal chemistry research.

One of the most intriguing aspects of this compound is its structural versatility. The tetrahydro ring system introduces conformational flexibility, which can be exploited to optimize binding affinity and selectivity. Additionally, the N-[2-(methylamino)ethyl]-N-(1-methylethyl) side chains provide hydrophobic interactions and charge distribution that can enhance solubility and membrane permeability. These features are particularly important in the design of orally bioavailable drugs.

In the context of drug discovery, the synthesis and characterization of 3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl) have been refined through advanced synthetic methodologies. Techniques such as multi-step organic synthesis, including cross-coupling reactions and functional group transformations, have been employed to construct the desired molecular framework. The use of chiral auxiliaries and asymmetric catalysis has further enabled the preparation of enantiomerically pure forms, which are crucial for evaluating stereoselective pharmacological effects.

The biological evaluation of this compound has revealed several promising activities. Preliminary in vitro studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways. The sulfonamide moiety is known to interact with hydroxyl groups in enzyme active sites, leading to potent inhibition. Furthermore, the furan ring can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity.

Recent advances in computational chemistry have also played a pivotal role in understanding the binding mechanisms of 3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl). Molecular docking simulations have been used to predict how this compound interacts with target proteins at an atomic level. These simulations not only provide insights into binding affinities but also help in designing analogs with improved pharmacological properties.

Another area of interest is the exploration of 3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl) as a lead compound for drug development against neurological disorders. The structural features of this molecule suggest its potential as a modulator of neurotransmitter receptors such as serotonin and dopamine receptors. By fine-tuning its chemical structure, researchers aim to develop novel therapeutics that can address unmet medical needs in neurology.

The synthesis of derivatives has been a key focus in recent research efforts. By modifying the substituents on the furansulfonamide core, scientists have generated libraries of compounds for high-throughput screening. This approach has led to the identification of several promising candidates with enhanced biological activity and improved pharmacokinetic profiles.

The development of new synthetic routes has also been instrumental in making 3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl) more accessible for research purposes. Catalytic methods have been particularly useful in achieving efficient and scalable synthesis. These advancements not only reduce production costs but also allow for rapid exploration of structural diversity.

In conclusion,3-Furansulfonamide, tetrahydro-N-[2-(methylamino)ethyl]-N-(1-methylethyl) (CAS No. 2138401-24-6) represents a significant contribution to medicinal chemistry research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications，this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.